methyl 4-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C20H19N5O4/c1-29-19(27)13-4-6-15(7-5-13)22-17(26)12-24-20(28)25(16-8-9-16)18(23-24)14-3-2-10-21-11-14/h2-7,10-11,16H,8-9,12H2,1H3,(H,22,26)
• InChI Key: ZALWMYHHZUARSJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol

Description

Methyl 4-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C20H19N5O4 and its molecular weight is 393.403. The purity is usually 95%.
BenchChem offers high-quality methyl 4-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic System Synthesis

• Methyl 2‐[bis(acetyl)ethenyl]aminopropenoate in Heterocyclic Systems Synthesis : This study by Selič and Stanovnik (1997) discusses the preparation of Methyl 2-[bis(acetyl)ethenyl]aminopropenoate, which reacts with N- and C-nucleophiles to yield fused heterocyclic systems. This compound is significant for creating derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones, among others (Selič & Stanovnik, 1997).

• Synthesis of Alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates : This research by Ruano, Fajardo, and Martín (2005) explores the synthesis of methyl 4-(diethoxymethyl)-3-(pyridin-3-yl)isoxazole-5-carboxylate as a scaffold for synthesizing highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives (Ruano, Fajardo, & Martín, 2005).

Pharmaceutical Applications

• GSK189254 and Alzheimer's Disease : The study by Medhurst et al. (2007) highlights GSK189254, a novel histamine H3 receptor antagonist. This compound binds to histamine H3 receptors in Alzheimer's disease brain and improves cognitive performance in preclinical models (Medhurst et al., 2007).

Chemical Structure Analysis

• Crystal and Molecular Structures of Triazole Derivatives : The research by Boechat et al. (2010) analyzes the crystal and molecular structures of 4-cyclopropyl-4,5-dihydro-1H-1,2,3-triazole and methyl 1-benzyl-1H-1,2,3-triazole-4-carboxylate. This study provides insight into the molecular structures and interactions of these compounds (Boechat et al., 2010).

Catalytic Reactions

• Aerobic Oxidation Catalyzed by Pd(OAc)2/bis-triazole System : Urgoitia et al. (2015) developed an efficient catalyst system for the Pd-catalyzed aerobic oxidation of benzylic positions. This study is significant for understanding the selective oxidation of carbon adjacent to arene rings (Urgoitia et al., 2015).